molecular formula C18H22N4O3S B2809732 1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(phenylsulfonyl)propan-1-one CAS No. 2034222-88-1

1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(phenylsulfonyl)propan-1-one

Cat. No.: B2809732
CAS No.: 2034222-88-1
M. Wt: 374.46
InChI Key: DRZXGTROLLPXLW-UHFFFAOYSA-N
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Description

1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(phenylsulfonyl)propan-1-one is a useful research compound. Its molecular formula is C18H22N4O3S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

  • Triazole Derivatives as Antifungal Agents : A novel series of 1,3-bis-(1,2,3-triazol-1-yl)-propan-2-ol derivatives demonstrated high activity against Candida spp. strains, outperforming conventional antifungal agents like Itraconazole and Fluconazole. These compounds also showed low toxicity in Artemia salina bioassay, highlighting their potential as safer antifungal medications (Zambrano-Huerta et al., 2019).

  • S-Substituted 1,2,4-Triazole Derivatives : New S-substituted derivatives of 1,2,4-triazole-3-thiols were synthesized, displaying significant antimicrobial activity against various strains including Escherichia coli and Staphylococcus aureus. These findings suggest the potential of 1,2,4-triazoles in developing new antimicrobial agents (Karpun & Polishchuk, 2021).

Anticancer Applications

  • Triazole Derivatives as Caspase-3 Inhibitors : Research on disubstituted 1,2,3-triazoles has identified potent inhibitors against caspase-3, an enzyme involved in apoptosis. Two triazole compounds showed competitive inhibitory mechanisms against caspase-3, suggesting their potential in cancer therapy by regulating apoptosis (Jiang & Hansen, 2011).

Properties

IUPAC Name

3-(benzenesulfonyl)-1-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one
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InChI

InChI=1S/C18H22N4O3S/c23-18(9-11-26(24,25)16-4-2-1-3-5-16)21-10-8-15(12-21)22-13-17(19-20-22)14-6-7-14/h1-5,13-15H,6-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
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InChI Key

DRZXGTROLLPXLW-UHFFFAOYSA-N
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Canonical SMILES

C1CC1C2=CN(N=N2)C3CCN(C3)C(=O)CCS(=O)(=O)C4=CC=CC=C4
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Molecular Formula

C18H22N4O3S
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Molecular Weight

374.5 g/mol
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